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Compound of Interest

Methyl 3-
Compound Name: ) _
(dimethylamino)propanoate

cat. No.: B1580593

An In-depth Technical Guide to the Safety Data Sheet for N,N-Dimethyl-B-alanine methyl ester

Foreword: A Proactive Approach to Chemical Safety

In the landscape of drug discovery and chemical synthesis, novel molecules are the currency
of innovation. N,N-Dimethyl-B-alanine methyl ester, a derivative of the 3-amino acid, -alanine,
serves as a key building block in biochemical research and the synthesis of potential
pharmaceutical agents.[1] As with any research chemical, a thorough understanding of its
potential hazards is not merely a regulatory formality but a cornerstone of responsible science.
This guide is designed for the professional researcher and drug development scientist. It
moves beyond a simple recitation of Safety Data Sheet (SDS) sections to provide a deeper,
more causal understanding of the safe handling, storage, and emergency management of this
compound. Our core principle is one of proactive risk mitigation: this material should be treated
as hazardous until comprehensive data proves otherwise.[2]

Chemical and Physical Identity

Correctly identifying a chemical is the first step in any safety protocol. N,N-Dimethyl-f-alanine
methyl ester is an organic compound featuring a (3-alanine core structure with two methyl
groups on the nitrogen atom and a methyl ester group.[1] This structure dictates its physical
behavior and reactivity.
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It is typically a colorless to pale yellow liquid or solid, contingent on its purity and the ambient

temperature.[1] Its solubility in polar solvents like water and methanol is a key characteristic,

stemming from the polarity of its amine and ester functional groups.[1]

Property Data Source(s)
Chemical Formula CeH13NO:2 [11[3]
Molecular Weight 131.17 g/mol [3]

CAS Registry Number 3853-06-3 [1]

Methyl 3-
(dimethylamino)propanoate,

Common Synonyms ) [1]
Methyl N,N-dimethyl-3-
aminopropionate
Colorless to pale yellow liquid

Appearance ) [1]
or solid

B Soluble in polar solvents (e.g.,

Solubility [1]
water, methanol)

Boiling/Melting Point Data not consistently available ~ N/A

Flash Point

Data not consistently available;

classified as flammable

[4]

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) provides a universal framework for communicating

chemical hazards. Based on available data, N,N-Dimethyl-3-alanine methyl ester is classified

with several key hazards that demand stringent control measures.[4] The ester and amine

functionalities suggest a potential for irritancy, and its organic nature points towards

flammability.
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GHS Classification Hazard Statement Pictogram Source
Flammable Liquids, H226: Flammable A 4]
Category 3 liquid and vapor

Skin

Corrosion/Irritation,
Cat. 2

H315: Causes skin

irritation

[4]

Serious Eye
Damage/Irritation,
Cat. 2

H319: Causes serious

eye irritation

[4]

STOT, Single

Exposure, Cat. 3

H335: May cause

respiratory irritation

[4]

The causality behind these classifications is rooted in the molecule's structure. The tertiary

amine can act as a base and irritant, while the ester group can be hydrolyzed, potentially

forming irritating byproducts. The volatility of a low-molecular-weight organic ester contributes

to its flammability and the potential for respiratory irritation.
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Hazard ldentification

N,N-Dimethyl-B-alanine
methyl ester

is assessed via

GHS Classification Review
[Source: PubChem]
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Hazard Identification & Initial Response Workflow.
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Toxicological Profile: Navigating Data Gaps

A critical aspect of the safety assessment for N,N-Dimethyl-B-alanine methyl ester is the

absence of comprehensive toxicological data in publicly available literature. There are no
readily available LD50 (oral, dermal) or LC50 (inhalation) values. This data gap is not an

indication of safety; rather, it necessitates a more conservative risk assessment.

Core Principle: In the absence of conclusive toxicological data, the compound must be handled
as if it were hazardous.[2] This approach, known as the precautionary principle, is fundamental
to laboratory safety. All exposure routes—inhalation, skin contact, eye contact, and ingestion—
should be considered potentially harmful.

First-Aid and Emergency Procedures

Rapid and correct first-aid is critical to minimizing harm following an exposure. The following
protocols are based on best practices for handling chemical irritants.

Experimental Protocol: First-Aid Measures

 Inhalation:
o Immediately move the affected individual to fresh air.[5]

o If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial
respiration immediately. Do not use mouth-to-mouth resuscitation.[6]

o Seek immediate medical attention.[7]

e Skin Contact:

[¢]

Remove all contaminated clothing without delay.

[¢]

Immediately flush the affected skin area with copious amounts of water for at least 15
minutes.[7]

[¢]

Use a mild soap for washing if available.

o

If skin irritation develops or persists, seek medical attention.
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e Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the
upper and lower eyelids occasionally.[7]

o Remove contact lenses if present and easy to do so.
o Seek immediate medical attention.

e Ingestion:

[e]

Do NOT induce vomiting.

(¢]

Clean the mouth with water and have the person drink plenty of water afterwards.[7]

[¢]

Never give anything by mouth to an unconscious person.

Seek immediate medical attention.

[¢]

Exposure Event Occurs

/ E;ﬂosure Ro\mge \
[ Inhalation ] [ Skin Contact ] [ Eye Contact ] [ Ingestion ]
/ \
7 \

/ ’/ Immediate Action \‘ \
[ Move to Fresh Air] [ Flush Skin with Water (15 min) ] [ Flush Eyes with Water (15 min) ] [ Rinse Mouth, Drink Water]
Seek Immediate

Medical Attention
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Emergency Response Workflow for Exposure.

Safe Handling, Storage, and Engineering Controls

Preventing exposure is the primary goal. This is achieved through a multi-layered approach
known as the Hierarchy of Controls.
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Hierarchy of Controls for Safe Handling.
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Handling Protocols

e Engineering Controls: Always handle this compound within a certified chemical fume hood to
control vapor and aerosol exposure. Ensure that an emergency eyewash station and safety
shower are readily accessible.[8]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles as described by OSHA's 29 CFR
1910.133 or European Standard EN166.[7]

o Skin Protection: Wear appropriate protective gloves (nitrile is a good general choice) and a
lab coat to prevent skin contact.[7]

o Hygiene: Avoid contact with skin, eyes, and clothing.[7] Do not ingest or inhale. Wash hands
thoroughly after handling and before breaks.[2]

Storage Conditions

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

e The compound may be sensitive to hydrolysis in the presence of strong acids or bases;
therefore, store away from incompatible materials such as strong oxidizing agents.[1][7]

e Given its flammability, it should be stored away from heat and sources of ignition.[9]

Accidental Release and Disposal Measures

Proper containment and cleanup of spills are essential to prevent environmental contamination
and personnel exposure.

Experimental Protocol: Spill Cleanup

o Evacuation & Ventilation: Evacuate non-essential personnel from the area. Ensure adequate
ventilation.

« Control Ignition Sources: Eliminate all potential sources of ignition (e.g., open flames,
sparks).
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Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or
earth) to dike the spill. For solid spills, carefully sweep or shovel the material into a suitable
container for disposal, avoiding dust formation.[7]

Cleanup: Collect the absorbed material or swept solid into a labeled, sealed container for
hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by
soap and water.

Disposal: Dispose of all contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.[10] Do not allow the product to enter drains.[5]

Stability and Reactivity

Reactivity: The compound is not known to be dangerously reactive under normal processing
conditions.[7]

Chemical Stability: It is stable under recommended storage conditions.[7]

Conditions to Avoid: Incompatible products and excess heat.[7]

Incompatible Materials: Strong oxidizing agents.[7]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products may include nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide
(CO2).[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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